![molecular formula C20H23N3O5 B2397975 2-(4-(3-(benzo[d][1,3]dioxol-5-yl)ureido)phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide CAS No. 1235279-89-6](/img/structure/B2397975.png)
2-(4-(3-(benzo[d][1,3]dioxol-5-yl)ureido)phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide
Overview
Description
The compound “2-(4-(3-(benzo[d][1,3]dioxol-5-yl)ureido)phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of this compound is complex, involving multiple functional groups including a ureido group, a phenyl group, and an acetamide group. The benzo[d][1,3]dioxol-5-yl group is a key structural motif in this compound .Scientific Research Applications
- MOFs are porous materials with applications in gas storage, separation, and catalysis. Researchers have explored incorporating dioxole groups into MOFs. For instance, the combination of benzo[d][1,3]dioxole-4,7-dicarboxylic acid (dioxole-BDC) with zinc (II) under solvothermal conditions yields either an isoreticular MOF analog (IRMOF-1-dioxole) or a new MOF material (MOF-1-dioxole). Another variant, BMOF-2-dioxole, is obtained by adding a co-ligand (4,4’-bipyridine). These functionalized MOFs exhibit distinct physical properties .
- The compound’s structure suggests potential catalytic activity. Researchers have explored its use in promoting chemical transformations. For example, it could serve as a catalyst for the formation of cyclic esters, a process that is practical, efficient, and environmentally friendly .
- MEP analysis helps investigate the relationship between molecular structure and physicochemical properties. Visualizing charge distributions and understanding molecular size and shape are crucial. The compound’s MEP could be relevant in drug design, material science, and other fields .
- An expeditious synthesis of novel organoselenium compounds incorporating the benzo[d][1,3]dioxole subunit has been reported. These compounds exhibit interesting properties and could find applications in organic synthesis, medicinal chemistry, or materials science .
Metal-Organic Frameworks (MOFs) and Dioxole Functionalization
Catalysis and Cyclic Ester Formation
Molecular Electrostatic Potentials (MEP)
Organoselenium Compounds
Mechanism of Action
The mechanism of action of this compound is not specified in the available sources. It’s possible that the compound could have potential applications in various fields given the presence of the benzo[d][1,3]dioxol-5-yl group, which is found in compounds with pharmaceutical and biological applications .
properties
IUPAC Name |
2-[4-(1,3-benzodioxol-5-ylcarbamoylamino)phenyl]-N-(1-hydroxy-2-methylpropan-2-yl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N3O5/c1-20(2,11-24)23-18(25)9-13-3-5-14(6-4-13)21-19(26)22-15-7-8-16-17(10-15)28-12-27-16/h3-8,10,24H,9,11-12H2,1-2H3,(H,23,25)(H2,21,22,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JCIWGZMPSUPTSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(CO)NC(=O)CC1=CC=C(C=C1)NC(=O)NC2=CC3=C(C=C2)OCO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N3O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(3-(benzo[d][1,3]dioxol-5-yl)ureido)phenyl)-N-(1-hydroxy-2-methylpropan-2-yl)acetamide | |
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